DEL-22379 functions by targeting the ERK protein and preventing its formation of dimers. ERK activity requires dimerization, and DEL-22379 disrupts this process without affecting ERK phosphorylation or kinase activity itself []. This specific targeting offers advantages over other ERK inhibitors that might cause unintended side effects.
Studies have shown DEL-22379 to be a potent inhibitor with IC50 values (concentration required for 50% inhibition) ranging from 150 to 400 nM in various cancer cell lines [].